Cas no 1782213-76-6 (tert-butyl 1-amino-7-azaspiro[4.5]decane-7-carboxylate)

• Product Name: tert-butyl 1-amino-7-azaspiro[4.5]decane-7-carboxylate
• CAS No: 1782213-76-6
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5292236
• PubChem ID: 82665294
• Update Time: 2026-03-10

tert-butyl 1-amino-7-azaspiro[4.5]decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-amino-7-azaspiro[4.5]decane-7-carboxylate
• 7-Azaspiro[4.5]decane-7-carboxylic acid, 1-amino-, 1,1-dimethylethyl ester
• EN300-1461648
• 1782213-76-6
• tert-Butyl1-amino-7-azaspiro[4.5]decane-7-carboxylate
• F98406

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-9-5-8-14(10-16)7-4-6-11(14)15/h11H,4-10,15H2,1-3H3
• InChI Key： DSYGYBAININKJQ-UHFFFAOYSA-N
• SMILES： C1(N)C2(CCCN(C(OC(C)(C)C)=O)C2)CCC1

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 1-amino-7-azaspiro[4.5]decane-7-carboxylate

Comprehensive Overview of tert-butyl 1-amino-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 1782213-76-6)

tert-butyl 1-amino-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 1782213-76-6) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This spirocyclic amine derivative has garnered significant attention due to its unique structural features, which make it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for "7-azaspiro[4.5]decane synthesis" or "tert-butyl protection in amine chemistry," reflecting its relevance in modern drug discovery.

The compound's spirocyclic scaffold is particularly noteworthy, as it mimics rigid three-dimensional structures found in many natural products and therapeutic agents. This rigidity often enhances binding affinity to biological targets, making tert-butyl 1-amino-7-azaspiro[4.5]decane-7-carboxylate a sought-after building block for central nervous system (CNS) drug candidates. Recent trends in organic chemistry highlight the growing demand for "spirocyclic amine applications" and "N-Boc protection strategies," both of which are closely tied to this compound's utility.

From a synthetic perspective, the tert-butyl carbamate (Boc) group in this molecule serves as a protective moiety for the amine functionality, a technique widely adopted in peptide synthesis and medicinal chemistry. Queries like "Boc deprotection conditions" or "amine protection for heterocycles" often arise in discussions about this compound's handling. Its stability under basic conditions and ease of deprotection under acidic conditions make it a preferred choice for multi-step syntheses.

In the context of current research trends, tert-butyl 1-amino-7-azaspiro[4.5]decane-7-carboxylate aligns with the pharmaceutical industry's focus on "saturated heterocycles for drug design." The 7-azaspiro[4.5]decane core offers improved metabolic stability compared to flat aromatic systems, addressing a key challenge in modern drug development. This has led to increased interest in "spirocyclic scaffolds in kinase inhibitors" and "3D-fragment-based drug discovery," where this compound finds applications.

The compound's physicochemical properties, including its logP and hydrogen bond donor/acceptor count, make it particularly suitable for optimizing drug-like properties in lead compounds. Researchers investigating "property-based drug design" or "molecular complexity metrics" frequently encounter derivatives of this spirocyclic amine. Its balanced lipophilicity and polarity contribute to improved membrane permeability while maintaining sufficient aqueous solubility.

Scale-up synthesis of tert-butyl 1-amino-7-azaspiro[4.5]decane-7-carboxylate presents interesting challenges that resonate with current "green chemistry" initiatives. The development of efficient catalytic methods for constructing the spirocyclic framework remains an active area of investigation, as evidenced by searches for "atom-economical spirocycle synthesis." Recent advances in C-H activation and photocatalysis have opened new possibilities for preparing such structurally complex intermediates.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The scientific community's interest in "structural elucidation of spiro compounds" and "stereochemical analysis of complex amines" underscores the importance of thorough characterization for compounds like tert-butyl 1-amino-7-azaspiro[4.5]decane-7-carboxylate. These analytical approaches are crucial for ensuring batch-to-batch consistency in pharmaceutical applications.

Looking toward future applications, the 7-azaspiro[4.5]decane core structure shows promise in addressing emerging therapeutic needs. Current searches for "new scaffolds for GPCR modulators" and "allosteric binding site exploration" suggest potential directions for derivatives of this compound. Its three-dimensionality and ability to project functional groups in diverse spatial arrangements make it particularly valuable for targeting challenging protein-protein interactions.

In summary, tert-butyl 1-amino-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 1782213-76-6) represents a versatile and structurally intriguing compound with wide-ranging applications in medicinal chemistry and drug discovery. Its importance is reflected in the numerous research queries surrounding "spirocyclic amine synthesis," "Boc-protected amine handling," and "3D molecular scaffolds." As pharmaceutical research continues to emphasize three-dimensionality and controlled molecular properties, this compound and its derivatives will likely remain at the forefront of innovative drug development strategies.